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Compound of Interest

Compound Name: Platinum hydroxide

Cat. No.: B8367460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of platinum (IV) hydroxide, a key inorganic compound

with significant applications in catalysis and as a precursor for the synthesis of other platinum-

containing molecules. This document details its chemical formula, structure, and

physicochemical properties, and includes a representative experimental protocol for its

synthesis.

Chemical Formula and Structure
Platinum (IV) hydroxide is an inorganic compound with the chemical formula Pt(OH)₄.[1] It is

also commonly referred to as platinum tetrahydroxide or platinic hydroxide. The compound

consists of a central platinum atom in the +4 oxidation state, coordinated to four hydroxide (-

OH) ligands. While often represented as a simple monomer, its structure can be more complex,

potentially involving polymeric chains or hydrated forms in aqueous environments. Recent

studies have investigated its hydrated form, [Pt(OH)₄(H₂O)₂], and the formation of aqua-

hydroxo cations like [Pt(OH)₂(H₂O)₄]²⁺ in acidic solutions.[2][3][4]

The key identifiers for platinum (IV) hydroxide are:

CAS Number: 12135-48-7[5][6][7]

Molecular Formula: H₄O₄Pt[6][7][8][9]
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Physicochemical Properties
Platinum (IV) hydroxide is typically a black solid that is odorless.[1] It is characterized by its

limited solubility in water and its thermal instability. Key quantitative data for this compound are

summarized in the table below.

Property Value Reference

Molar Mass 263.112 g/mol [1]

Appearance Black solid [1]

Odor Odorless [1]

Melting Point Decomposes [1]

Hydrogen Bond Donor Count 4 [5][7]

Hydrogen Bond Acceptor

Count
4 [5][7]

Topological Polar Surface Area 4 Å² [7][10]

Experimental Protocol: Synthesis of Platinum (IV)
Hydroxide
A common method for the synthesis of platinum (IV) hydroxide involves the hydrolysis of a

platinum (IV) salt, such as hexachloroplatinic acid (H₂PtCl₆), in a basic solution. The following

is a representative protocol:

Materials:

Hexachloroplatinic acid (H₂PtCl₆)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

Deionized water

Beakers and stirring equipment
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Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Dissolve a known quantity of hexachloroplatinic acid in deionized water to create an aqueous

solution.

Slowly add a solution of sodium hydroxide or ammonium hydroxide dropwise to the

hexachloroplatinic acid solution while stirring continuously.

Continue the addition of the base until the pH of the solution becomes neutral or slightly

basic. A precipitate of platinum (IV) hydroxide will form.

Allow the precipitate to age, which can improve its filterability.

Separate the precipitate from the solution by filtration using a Büchner funnel.

Wash the collected solid with deionized water to remove any soluble impurities.

Dry the purified platinum (IV) hydroxide in a drying oven at a low temperature to avoid

decomposition.

Chemical Reactions and Logical Relationships
Platinum (IV) hydroxide is a versatile precursor in the synthesis of other platinum compounds.

One of its key reactions is thermal decomposition. Upon heating, it decomposes to platinum

(IV) oxide (PtO₂) and water. This reaction is fundamental to the preparation of platinum oxide

catalysts.
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Thermal Decomposition of Platinum (IV) Hydroxide

The reaction with acids, such as hydrochloric acid, will neutralize the hydroxide to form the

corresponding platinum (IV) salt and water. In the presence of a strong base, it can form

hydroxoplatinate complexes. For instance, with an excess of hydroxide ions, it can form the

hexahydroxidoplatinate(IV) ion, [Pt(OH)₆]²⁻.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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